Reference Substances reference standards | Vulcanchem Reference substances are materials containing a precisely known concentration of a substance for use in quantitative analysis. A reference standard provides a reference that can be used to determine unknown concentrations or to calibrate analytical instruments. Reference substances are used to help ensure the identity, potency, quality and purity of products. This is accomplished by analyzing the substance against its qualified reference standard.

VCID Product Name CAS No. MF
VC0015136 S-[2-(4-Pyridyl)ethyl]Thiolactic Acid, Sodium Salt 1024357-58-1 C10H12NNaO2S
VC0015080 N-(2-Bromoethyl)quinuclidinium, Bromide 104304-10-1 C9H17Br2N
VC0015099 3-Vinylpyridine (>90per cent) 1121-55-7 C7H7N
VC0015156 3-Hydroxymandelic Acid 17119-15-2 C8H8O4
VC0015116 Tert-butyl 3-oxo-8-azabicyclo[3.2.1]octane-8-carboxylate 185099-67-6 C12H19NO3
VC0015104 Disodium;4-[[(4-nitrophenyl)hydrazinylidene]methyl]benzene-1,3-disulfonate 193149-77-8 C₁₃H₉N₃Na₂O₈S₂
VC0015109 Ethyl α-Acetamido-α-carbethoxy-β-(7-aza-3-indolyl)propionate 211179-97-4 C17H21N3O5
VC0015121 N-Diethylaminoethyl-p-[2-(-n-octyloxy)-benzoyl]aminobenzoate 26090-29-9 C28H40N2O4
VC0015139 3’-Chloro-2-bromopropiophenone 34911-51-8 C9H8BrClO
VC0015146 α,α’-Paraxylyl Bismethanethiosulfonate 3948-46-7 C10H14O4S4
VC0015117 N-t-Boc-2-bromoethylamine (Technical grade, ~90per cent) 39684-80-5 C7H14BrNO2
VC0015144 4,6-Dichloro-5-methylpyrimidine 4316-97-6 C5H4Cl2N2
VC0015108 (2-Amino-2-iminoethyl)carbamic acid benzyl ester hydrochloride 50850-19-6 C10H14ClN3O2
VC0015110 3-(Dimethylaminomethyl)-7-azaindole 5654-92-2 C10H13N3
VC0015122 5,6-Dinitro-1H-indazole 59601-91-1 C7H4N4O4
VC0015125 2-Chloro-5-chlorosulphonyl Benzenesulfonamide 61450-06-4 C6H5Cl2NO4S2
VC0015150 1-Hydroxy-2-methylanthraquinone 6268-09-3 C15H10O3
VC0015132 4-Pyridylethylmercaptan, Hydrochloride 6298-11-9 C7H10ClNS
VC0015129 Fexofenadine 83799-24-0 C32H39NO4
VC0015131 [4-(Methylsulfonylsulfanylmethyl)phenyl]methanol 887406-47-5 C9H12O3S2
VC0015163 1-Methyl-3 (hydroxy- (3-pyridyl) methyl) Pyrrolidine (Mixture of Diastereomers) 887407-08-1 C11H16N2O
VC0015135 S-[2-(4-Pyridyl)ethyl] Thiolactic Acid 887407-43-4 C10H13NO2S
VC0015126 4-Amino-2-(ethylthio)pyrimidine-5-carboxylic acid 89853-87-2 C7H9N3O2S
VC0015152 (1S,2S)-2-(Tert-Butylamino)-1-(3-chlorophenyl)propan-1-ol 92264-82-9 C13H20ClNO
VC0015134 Di-[2-(4-pyridyl)ethyl]sulfide 96985-43-2 C14H16N2S